Cas no 1105213-42-0 (1-[6-(4-methoxyphenyl)pyridazin-3-yl]-N-(4-methylpiperazin-1-yl)piperidine-3-carboxamide)

• Product Name: 1-[6-(4-methoxyphenyl)pyridazin-3-yl]-N-(4-methylpiperazin-1-yl)piperidine-3-carboxamide
• CAS No: 1105213-42-0
• MF: C₂₂H₃₀N₆O₂
• MW: 410.512604236603
• CID: 6072452
• PubChem ID: 44059768
• Update Time: 2025-06-13

1-[6-(4-methoxyphenyl)pyridazin-3-yl]-N-(4-methylpiperazin-1-yl)piperidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-[6-(4-methoxyphenyl)pyridazin-3-yl]-N-(4-methylpiperazin-1-yl)piperidine-3-carboxamide
• VU0646190-1
• AKOS024512150
• 1105213-42-0
• F5527-0337
• 1-(6-(4-methoxyphenyl)pyridazin-3-yl)-N-(4-methylpiperazin-1-yl)piperidine-3-carboxamide

• Inchi： 1S/C22H30N6O2/c1-26-12-14-28(15-13-26)25-22(29)18-4-3-11-27(16-18)21-10-9-20(23-24-21)17-5-7-19(30-2)8-6-17/h5-10,18H,3-4,11-16H2,1-2H3,(H,25,29)
• InChI Key： MWXWJSLIUWAZGD-UHFFFAOYSA-N
• SMILES： O=C(C1CN(C2=CC=C(C3C=CC(=CC=3)OC)N=N2)CCC1)NN1CCN(C)CC1

Computed Properties

• Exact Mass: 410.24302422g/mol
• Monoisotopic Mass: 410.24302422g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 548
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 73.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Phenylpyridazines

Additional information on 1-[6-(4-methoxyphenyl)pyridazin-3-yl]-N-(4-methylpiperazin-1-yl)piperidine-3-carboxamide

Introduction to 1-[6-(4-methoxyphenyl)pyridazin-3-yl]-N-(4-methylpiperazin-1-yl)piperidine-3-carboxamide (CAS No. 1105213-42-0)

1-[6-(4-methoxyphenyl)pyridazin-3-yl]-N-(4-methylpiperazin-1-yl)piperidine-3-carboxamide, identified by its CAS number 1105213-42-0, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule has garnered attention due to its structural complexity and potential biological activities, making it a subject of extensive research in drug discovery and development.

The compound belongs to a class of heterocyclic molecules that often exhibit a wide range of pharmacological properties. The presence of both pyridazine and piperazine rings in its structure suggests that it may interact with various biological targets, including enzymes and receptors. This structural motif is particularly valuable in the design of molecules that require precise interactions with biological systems, making it a promising candidate for further investigation.

In recent years, there has been growing interest in the development of novel therapeutic agents that can modulate the activity of specific biological pathways. The 4-methylpiperazine moiety in the compound's name is a key feature that contributes to its potential pharmacological effects. Piperazine derivatives are well-known for their ability to interact with a variety of targets, including GABA receptors, which are involved in neurotransmission and have implications in conditions such as anxiety and epilepsy.

The 6-(4-methoxyphenyl)pyridazin-3-yl substituent adds another layer of complexity to the molecule, potentially influencing its solubility, metabolic stability, and overall bioavailability. This part of the structure may also play a crucial role in determining the compound's selectivity for specific biological targets. The methoxy group on the phenyl ring is particularly noteworthy, as it can affect the molecule's electronic properties and interactions with biological systems.

Recent studies have highlighted the importance of structural diversity in drug discovery programs. Compounds like 1-[6-(4-methoxyphenyl)pyridazin-3-yl]-N-(4-methylpiperazin-1-yl)piperidine-3-carboxamide exemplify this principle by incorporating multiple pharmacophoric elements into a single molecular framework. This approach has led to the identification of several lead compounds with promising therapeutic potential.

The synthesis and characterization of this compound have been subjects of considerable interest in academic and industrial research settings. The multi-step synthesis involves careful selection of reaction conditions to ensure high yield and purity. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography have been employed to elucidate the compound's structure and confirm its identity.

In addition to its structural features, 1-[6-(4-methoxyphenyl)pyridazin-3-yl]-N-(4-methylpiperazin-1-yl)piperidine-3-carboxamide has been investigated for its potential biological activities. Preclinical studies have suggested that this compound may exhibit properties relevant to various therapeutic areas, including central nervous system (CNS) disorders, cardiovascular diseases, and inflammatory conditions. These findings underscore the importance of continued research into this molecule and its derivatives.

The development of novel pharmaceutical agents often involves a rigorous process of optimization to improve potency, selectivity, and pharmacokinetic properties. Computational methods such as molecular docking and pharmacophore modeling have been utilized to predict how this compound might interact with biological targets. These tools provide valuable insights into the compound's mechanism of action and help guide further modifications.

The role of computational chemistry in drug discovery cannot be overstated. By leveraging advanced computational techniques, researchers can accelerate the identification of promising candidates like 1-[6-(4-methoxyphenyl)pyridazin-3-yl]-N-(4-methylpiperazin-1-yl)piperidine-3-carboxamide. These methods allow for rapid screening of large libraries of compounds, thereby reducing the time and cost associated with traditional experimental approaches.

The future prospects for this compound are promising, with ongoing research aimed at exploring its full potential. Collaborative efforts between academic institutions and pharmaceutical companies are essential for translating laboratory findings into clinical applications. By combining experimental data with computational predictions, researchers can develop more effective strategies for drug development.

In conclusion, 1-[6-(4-methoxyphenyl)pyridazin-3-yl]-N-(4-methylpiperazin-1-yl)piperidine-3-carboxamide (CAS No. 1105213-42-0) is a structurally complex molecule with significant potential in pharmaceutical research. Its unique combination of pharmacophoric elements makes it a valuable candidate for further investigation into various therapeutic areas. Continued research efforts will be crucial in unlocking its full therapeutic potential.